![molecular formula C20H25N5O6 B2737987 propyl 2-((7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino)acetate CAS No. 923150-93-0](/img/structure/B2737987.png)
propyl 2-((7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino)acetate
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Description
The compound is a derivative of 2-Hydroxy-3-phenoxypropyl methacrylate , which is a low viscosity aromatic monoacrylate oligomer . It is used to produce fast curing, strong and flexible cured films .
Molecular Structure Analysis
The molecular structure of this compound seems to be quite complex. It likely contains a purine ring (a type of heterocyclic aromatic organic compound), which is suggested by the “2,3,6,7-tetrahydro-1H-purin-8-yl” part of the name. The “2-hydroxy-3-phenoxypropyl” part suggests the presence of a phenol group .Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Vinylphosphonium Salt Mediated Reactions : Yavari et al. (2006) explored reactions involving alkyl propiolates and aminophenols or hydroxyphenols, demonstrating synthetic pathways that could be relevant to the compound's synthesis or functionalization (Yavari, Souri, Sirouspour, & Djahaniani, 2006).
Selective Deblocking of Propargyl Carbonates : Ramesh, Bhat, and Chandrasekaran (2005) discussed a strategy for the selective deblocking of propargyl carbonates in the presence of carbamates, which could be applicable in the selective modification of functional groups in complex molecules (Ramesh, Bhat, & Chandrasekaran, 2005).
Protic Hydroxylic Ionic Liquids Synthesis : Shevchenko et al. (2017) synthesized and characterized protic hydroxylic ionic liquids with nitrogenous centers, showcasing the chemical versatility and potential applications of compounds with complex functional groups (Shevchenko et al., 2017).
Applications in Biochemistry and Pharmacology
Allosteric Modifiers of Hemoglobin : Randad et al. (1991) designed and synthesized compounds to decrease the oxygen affinity of human hemoglobin, illustrating the potential biomedical applications of structurally complex chemicals (Randad, Mahran, Mehanna, & Abraham, 1991).
Gold-Catalyzed Regioselective Hydration : Ghosh, Nayak, and Sahoo (2011) demonstrated a method for the regioselective hydration of propargyl acetates, highlighting synthetic techniques that could be relevant for modifying or synthesizing compounds with specific functional groups (Ghosh, Nayak, & Sahoo, 2011).
Properties
IUPAC Name |
propyl 2-[[7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,6-dioxopurin-8-yl]amino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O6/c1-3-9-30-15(27)10-21-19-22-17-16(18(28)23-20(29)24(17)2)25(19)11-13(26)12-31-14-7-5-4-6-8-14/h4-8,13,26H,3,9-12H2,1-2H3,(H,21,22)(H,23,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAHNVAMVRUTDNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)CNC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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